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Compound of Interest

Compound Name: Cismethrin

Cat. No.: B15556207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

degradation pathways of Cismethrin in soil. Cismethrin is a synthetic pyrethroid insecticide,

and understanding its behavior in the terrestrial environment is crucial for assessing its

ecological impact. This document details its persistence, mobility, and transformation

processes, supported by quantitative data, experimental methodologies, and visual

representations of key pathways and workflows.

Core Concepts: Persistence and Mobility in Soil
Cismethrin, as a component of the isomeric mixture cypermethrin, is characterized by its

strong adsorption to soil particles and relatively low mobility. Its environmental persistence is

influenced by a combination of biotic and abiotic degradation processes.

Abiotic Degradation:

Photolysis: Photodegradation can occur on the soil surface, with reported half-lives for

cypermethrin on illuminated soil surfaces ranging from 0.6 to 1.9 days.[1] Light availability is

a critical factor, and degradation is significantly slower in the absence of light.[1]

Hydrolysis: The ester linkage of the cismethrin molecule is susceptible to hydrolysis. This

process is a primary degradation route in soil.[2][3][4] The rate of hydrolysis is influenced by

soil pH.[4]
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Biotic Degradation:

Microbial metabolism is a key driver of cismethrin degradation in soil.[3][5] A variety of soil

bacteria and fungi are capable of utilizing pyrethroids as a source of carbon and nitrogen.[3][6]

The primary mechanism of microbial degradation is the enzymatic cleavage of the ester bond.

[3][5]

Quantitative Data on Cismethrin's Environmental
Fate
The following tables summarize key quantitative data related to the persistence and mobility of

cismethrin (as a component of cypermethrin) in soil.

Table 1: Soil Half-Life (DT50) of Cypermethrin

Condition Half-Life (DT50) Soil Type(s) Reference(s)

Aerobic 4 - 60 days
Various agricultural

soils
[1]

Aerobic
12.5 to 56.4 days (cis-

isomer)
Not specified [2]

Aerobic 6 - 20 days Not specified [4]

Anaerobic < 14 days Not specified [4]

Field Dissipation 4 - 12 days Not specified [4]

Field Study (cultivated

plots)
23.07 - 24.24 days Not specified [7]

Field Study

(uncultivated plots)
22.01 - 22.37 days Not specified [8]

With Bacillus

thuringiensis SG4

5.3 days (immobilized

cells)
Soil slurry [3][9]

Control (without

bacteria)
52.9 days Soil slurry [3][9]
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Table 2: Soil Sorption and Mobility of Cypermethrin

Parameter Value(s) Interpretation Reference(s)

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

20,800 - 503,000

mL/g
Immobile in soil [2]

Soil Adsorption

Coefficient (Koc)
6.1 x 10^4 mL/g

Strong affinity to bind

to organic matter
[4]

Mobility Studies Immobile
Did not leach below

7.5 cm in field studies
[2]

Degradation Pathways of Cismethrin in Soil
The primary degradation pathway for cismethrin in soil involves the cleavage of its ester

linkage, which can occur through both abiotic hydrolysis and microbial enzymatic action. This

initial step results in the formation of two primary metabolites:

3-phenoxybenzoic acid (3-PBA)

cis-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid (cis-DCCA)[2][4][10]

These primary metabolites can undergo further degradation. For instance, 3-PBA can be

further metabolized by microorganisms.[3] Ultimately, under aerobic conditions, the degradation

products can be mineralized to carbon dioxide.[4]
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Cismethrin Ester Linkage Cleavage
(Hydrolysis & Microbial Action)

3-phenoxybenzoic acid (3-PBA)

cis-3-(2,2-dichlorovinyl)-2,2-
dimethylcyclopropanecarboxylic acid

(cis-DCCA)

Further Microbial
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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